Cas no 134706-40-4 (3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- (9CI))

• Product Name: 3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- (9CI)
• CAS No: 134706-40-4
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 900312
• Update Time: 2026-04-29

3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- (9CI)
• 2,2-dimethyl-3,6-dioxabicyclo[3.1.0]hexane

Additional information on 3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- (9CI)

Comprehensive Overview of 3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- (9CI) (CAS No. 134706-40-4)

3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- (9CI) (CAS No. 134706-40-4) is a bicyclic organic compound featuring a unique oxygen-rich molecular structure. This compound, often referred to as a dimethyl-substituted dioxabicyclohexane derivative, has garnered significant attention in pharmaceutical and material science research due to its versatile applications. Its high stability and low toxicity profile make it an attractive candidate for drug formulation and polymer synthesis. Researchers are particularly interested in its potential as a bio-based solvent or green chemistry intermediate, aligning with the growing demand for sustainable chemical solutions.

The molecular structure of 3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- consists of a fused ring system with two oxygen atoms, contributing to its polarity and solubility in organic solvents. This characteristic is critical for its use in catalysis and polymer cross-linking applications. Recent studies highlight its role in advanced material design, where it serves as a building block for high-performance resins and coatings. The compound's low environmental impact further enhances its appeal in industries striving for eco-friendly alternatives to traditional petrochemicals.

In the pharmaceutical sector, CAS No. 134706-40-4 is explored for its potential as a drug delivery enhancer. Its bicyclic framework may improve the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). Additionally, its compatibility with biodegradable polymers makes it a promising candidate for controlled-release formulations. With the rise of personalized medicine, this compound could play a pivotal role in developing next-generation therapeutics.

From a synthetic chemistry perspective, 3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- is synthesized via cyclization reactions involving diols and ketones. Its production scalability and cost-effectiveness are key factors driving industrial adoption. Recent advancements in flow chemistry have further optimized its synthesis, reducing waste and energy consumption—a trend highly relevant to circular economy initiatives.

The compound's thermal and chemical stability also positions it as a valuable component in electronic materials, such as dielectric coatings for semiconductors. As the demand for miniaturized electronics grows, materials like 134706-40-4 could address challenges related to heat dissipation and insulation performance.

In summary, 3,6-Dioxabicyclo[3.1.0]hexane, 2,2-dimethyl- (9CI) (CAS No. 134706-40-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural uniqueness and functional adaptability ensure its continued relevance in cutting-edge research and industrial innovation.